N-[2-[(5E)-5-[(4-Chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]-2-methylsulfanylpyridine-3-carboxamide

• IUPAC Name: N-[2-[(5E)-5-[(4-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O3S2/c1-27-17-14(3-2-8-22-17)16(24)21-9-10-23-18(25)15(28-19(23)26)11-12-4-6-13(20)7-5-12/h2-8,11H,9-10H2,1H3,(H,21,24)/b15-11+
• InChI Key: BJUUGPTZTFXPTQ-RVDMUPIBSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCCN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=O
• Isomeric SMILES: CSC1=C(C=CC=N1)C(=O)NCCN2C(=O)/C(=C\C3=CC=C(C=C3)Cl)/SC2=O
• Molecular Formula: C19H16ClN3O3S2
• Molecular Weight: 433.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiazolidine ring, which is a five-membered ring containing nitrogen and sulfur. It also has a pyridine ring, which is a six-membered ring with one nitrogen atom, and a chlorophenyl group, which is a benzene ring with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazolidine and pyridine rings would contribute to the rigidity of the molecule, while the chlorophenyl group could potentially participate in pi stacking interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyridine ring and the electronegative chlorine atom could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Electrocatalysis with Polymetallic Amorphous Materials

Amorphous materials, characterized by their metastable state and numerous “dangling bonds,” are more active than crystalline counterparts. Researchers have developed facile preparation methods for polymetallic amorphous materials to enhance electrochemical performance. . The challenge lies in reducing reliance on precious metals to make these processes more cost-effective.

Energy Harvesting and Sensing Using PiezoGels

PiezoGels, functional materials with piezoelectric properties, find applications in energy harvesting and sensing. Hydrogels, specifically, have advantages due to their flexibility and biocompatibility. .

Rare Earth-Based Nanomaterials in Supercapacitors and Batteries

Rare earth-based nanomaterials exhibit unique properties, making them promising candidates for supercapacitors, batteries, sensors, and solar cells. .

ZnO Single Crystals for Optoelectronic Devices

Zinc oxide (ZnO) single crystals play a pivotal role in high-efficiency semiconductor photoelectronic devices. Their wide bandgap (3.4 eV) and large free exciton binding energy make them suitable for UV optoelectronics, including LEDs, laser diodes, and photodetectors. .

Thermostable ZnO Materials

Efforts are underway to fabricate highly thermostable ZnO materials. Researchers focus on intentional doping to achieve n-type ZnO with high mobility and high electron concentration. .

Climate Change Adaptation Solutions

While not directly related to the compound, science, technology, and innovation solutions are being explored to increase participation in climate change adaptation. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs that contain thiazolidine rings are used as antifungal or antibacterial agents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors including the compound’s reactivity, toxicity, and potential for bioaccumulation.